N-(1-(4-fluorobenzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-[2-(4-fluoro-1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C19H14F2N4OS/c1-11-9-16(22-17(26)10-12-5-7-13(20)8-6-12)25(24-11)19-23-18-14(21)3-2-4-15(18)27-19/h2-9H,10H2,1H3,(H,22,26)
• InChI Key: NFWVGIBREMRUMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)CC2=CC=C(C=C2)F)C3=NC4=C(C=CC=C4S3)F
• Molecular Formula: C19H14F2N4OS
• Molecular Weight: 384.4 g/mol

Description

N-(1-(4-fluorobenzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C19H14F2N4OS and its molecular weight is 384.4. The purity is usually 95%.
BenchChem offers high-quality N-(1-(4-fluorobenzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(4-fluorophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-(4-fluorobenzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(4-fluorophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

Synthetic Pathways and Derivatives : Research has focused on the synthesis of novel derivatives similar to the compound of interest, exploring their chemical structures through 1H NMR, IR, and Mass spectra. Such studies aim at developing substances with improved anti-inflammatory, anticancer, and antimicrobial properties, based on the structural modifications of the core chemical skeleton (Sunder & Maleraju, 2013).

Anticancer Potential : Derivatives of the compound have been synthesized and tested against various cancer cell lines. For example, novel fluoro-substituted compounds have shown anti-lung cancer activity, indicating the potential therapeutic applications of these derivatives in oncology (Hammam et al., 2005).

Antipsychotic Properties : Some derivatives have exhibited antipsychotic-like profiles in behavioral animal tests without interacting with dopamine receptors, suggesting their potential as novel antipsychotic agents. These findings could lead to the development of new treatments for psychiatric disorders without the side effects associated with dopamine receptor antagonism (Wise et al., 1987).

Coordination Complexes and Antioxidant Activity : The compound's framework has been utilized to synthesize coordination complexes with metals, which were then characterized and evaluated for their antioxidant activities. This research opens up possibilities for the development of new antioxidant agents, which could have implications for diseases associated with oxidative stress (Chkirate et al., 2019).

Analgesic and Anti-inflammatory Activities : Derivatives have been synthesized and evaluated for their anti-inflammatory and analgesic activities, suggesting that modifications of the core structure could lead to new pain management solutions (Khalifa & Abdelbaky, 2008).